1-(2,5-difluorobenzyl)-3-(2-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(2,5-difluorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]thieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H16F2N2O3S/c1-28-18-5-3-2-4-13(18)11-25-20(26)19-17(8-9-29-19)24(21(25)27)12-14-10-15(22)6-7-16(14)23/h2-10H,11-12H2,1H3
• InChI Key: SLZNADKJEXFNLT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C(=O)C3=C(C=CS3)N(C2=O)CC4=C(C=CC(=C4)F)F
• Molecular Formula: C21H16F2N2O3S
• Molecular Weight: 414.4 g/mol

Description

1-(2,5-difluorobenzyl)-3-(2-methoxybenzyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H16F2N2O3S and its molecular weight is 414.43. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

Several studies have explored the biological activities of thieno[3,2-d]pyrimidine derivatives, highlighting their potential as therapeutic agents. For instance, thieno[2,3-d]pyrimidine derivatives have been identified as potent and orally bioavailable non-peptide antagonists for the human luteinizing hormone-releasing hormone (LHRH) receptor. These compounds, including a closely related structure to the specified chemical, demonstrated significant in vitro antagonistic activity and in vivo efficacy in suppressing plasma luteinizing hormone levels, indicating potential applications in treating sex-hormone-dependent diseases (Sasaki et al., 2003).

Material Science Applications

In the realm of material sciences, thieno[3,2-d]pyrimidine derivatives have been studied for their nonlinear optical properties. Novel styryl dyes based on thieno[3,2-d]pyrimidine scaffolds exhibited significant third-order nonlinear optical properties, suggesting their utility in developing optical materials for device applications. These properties are attributed to the enhanced π-electron density and two-photon absorption phenomenon, offering promising avenues for the design of nonlinear optical materials (Shettigar et al., 2009).

Synthetic Methodologies

Research in synthetic chemistry has led to the development of novel methods for synthesizing fused heterocycles incorporating thieno[3,2-d]pyrimidine moieties. Microwave-assisted synthesis techniques have facilitated the efficient generation of trifluoromethyl derivatives of pyrazolo[1,5-a]pyrimidine and pyrimido[1,2-a]benzimidazoles, showcasing the adaptability of thieno[3,2-d]pyrimidine scaffolds in synthesizing complex heterocyclic compounds (Shaaban, 2008).

Herbicidal Activities

The exploration of thieno[3,2-d]pyrimidine derivatives in agrochemical research has uncovered compounds with promising herbicidal activities. Synthesis and preliminary bioassay tests of 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds have demonstrated significant herbicidal efficacy against certain plant species, indicating the potential for developing new herbicides based on this scaffold (Huazheng, 2013).